Cas no 851388-54-0 (1-[(3R)-1-benzylpyrrolidin-3-yl]cyclopropan-1-amine)

• Product Name: 1-[(3R)-1-benzylpyrrolidin-3-yl]cyclopropan-1-amine
• CAS No: 851388-54-0
• MF: C₁₄H₂₀N₂
• MW: 216.322003364563
• CID: 583094
• Update Time: 2026-04-29

1-[(3R)-1-benzylpyrrolidin-3-yl]cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclopropanamine, 1-[(3R)-1-(phenylmethyl)-3-pyrrolidinyl]-
• 1-[(3R)-1-benzylpyrrolidin-3-yl]cyclopropan-1-amine

• Inchi： InChI=1S/C14H20N2/c15-14(7-8-14)13-6-9-16(11-13)10-12-4-2-1-3-5-12/h1-5,13H,6-11,15H2/t13-/m1/s1
• InChI Key： CVIWGPQILYTQHX-CYBMUJFWSA-N
• SMILES： C1=CC=C(C=C1)CN2CC[C@H](C2)C3(CC3)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-[(3R)-1-benzylpyrrolidin-3-yl]cyclopropan-1-amine

Comprehensive Overview of 1-[(3R)-1-benzylpyrrolidin-3-yl]cyclopropan-1-amine (CAS No. 851388-54-0): Properties, Applications, and Research Insights

The compound 1-[(3R)-1-benzylpyrrolidin-3-yl]cyclopropan-1-amine (CAS No. 851388-54-0) is a chiral amine derivative with a unique structural framework combining a pyrrolidine ring and a cyclopropylamine moiety. Its stereospecific configuration, particularly the (3R) designation, plays a critical role in its biochemical interactions, making it a subject of interest in pharmaceutical and agrochemical research. This article delves into its molecular characteristics, synthetic pathways, and potential applications while addressing trending queries such as "chiral amine synthesis" and "pyrrolidine derivatives in drug discovery."

From a structural perspective, the molecule features a benzyl group attached to the nitrogen of the pyrrolidine ring, enhancing its lipophilicity and membrane permeability—a property highly sought after in CNS-targeting therapeutics. The cyclopropan-1-amine segment introduces ring strain, which can modulate receptor binding affinity. Researchers investigating "rigidified amine scaffolds" or "conformational restriction in medicinal chemistry" often explore such architectures to improve metabolic stability and selectivity.

Synthetic routes to 1-[(3R)-1-benzylpyrrolidin-3-yl]cyclopropan-1-amine typically involve asymmetric hydrogenation or enzymatic resolution to achieve the desired (3R) stereochemistry. Recent advancements in "green chemistry" have spurred interest in catalytic methods using transition-metal complexes or organocatalysts, aligning with the industry's shift toward sustainable practices. Analytical techniques like HPLC and chiral SFC are employed to verify enantiopurity, a key concern for researchers querying "how to determine enantiomeric excess."

In pharmacological contexts, this compound serves as a versatile intermediate for GPCR modulators or enzyme inhibitors. Its pyrrolidine-cyclopropylamine hybrid structure mirrors motifs found in neuromodulators and antivirals, sparking studies on "structure-activity relationships (SAR)" and "scaffold hopping." Computational modeling tools, including molecular docking, further elucidate its binding modes, addressing popular searches like "in silico drug design."

Beyond pharmaceuticals, 1-[(3R)-1-benzylpyrrolidin-3-yl]cyclopropan-1-amine finds niche applications in material science, where its rigid core contributes to liquid crystal or polymer stabilization. The compound's stability under physiological conditions also makes it a candidate for "prodrug development," a topic gaining traction in forums discussing "targeted drug delivery."

Quality control and regulatory compliance are paramount for industrial-scale production. Analytical validations using GC-MS and NMR ensure batch consistency, while "ICH guidelines" and "impurity profiling" remain high-priority search terms among quality assurance professionals. Storage recommendations typically emphasize inert atmospheres to preserve the amine's integrity, a detail frequently queried as "amine compound storage best practices."

Emerging trends highlight the compound's role in "fragment-based drug design" due to its balanced molecular weight and polarity. Collaborations between academia and industry continue to explore its derivatives, particularly for "orphan disease targets"—a hotspot in current biomedical research. Patent landscapes reveal growing IP activity around similar pyrrolidine-amine hybrids, reflecting their commercial potential.

In summary, 1-[(3R)-1-benzylpyrrolidin-3-yl]cyclopropan-1-amine exemplifies the intersection of synthetic chemistry and applied life sciences. Its multifaceted utility—from enabling asymmetric catalysis to serving as a pharmacophore—ensures sustained relevance in R&D pipelines. For researchers navigating "chiral building blocks" or "small molecule optimization," this compound offers a compelling case study in molecular innovation.